Myeloid cathelicidin 1
Description
Myeloid cathelicidin 1, part of the cathelicidin family of antimicrobial peptides (AMPs), plays critical roles in innate immunity and disease pathogenesis. In humans, the primary cathelicidin is LL-37/hCAP-18, while its murine homolog is CRAMP. Structurally, cathelicidins consist of a conserved N-terminal cathelin domain and a variable C-terminal antimicrobial domain . This compound is predominantly expressed in myeloid cells, such as neutrophils and macrophages, and exhibits dual roles: direct antimicrobial activity and immunomodulatory functions .
In cancer biology, myeloid-derived cathelicidin (e.g., CRAMP in mice) promotes lung tumor growth by recruiting myeloid cells to tumor sites, a process dependent on NF-κB signaling and tumor-secreted factors . Conversely, in psoriasis, cathelicidin LL-37 complexes with self-DNA to activate plasmacytoid dendritic cells via TLR-9, driving interferon-α production and inflammation . Regulatory mechanisms include vitamin D receptor (VDR)-mediated induction via vitamin D response elements (VDREs) in the CAMP gene, though alternative pathways involving bile acids (e.g., TGR5-ERK1/2 signaling) and compounds like curcumin (VDR-independent) have also been identified .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
KRFGRLAKSFLRMRILLPRRKILLAS |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of Cathelicidins
| Cathelicidin | Species | Key Domains | Primary Expression Sites | Key Activities |
|---|---|---|---|---|
| LL-37/CRAMP | Human/Mouse | Cathelin + α-helical C-terminus | Myeloid cells, epithelial | Antimicrobial, pro-tumorigenic |
| Deer Cathelicidin 1 | Sika deer | Cathelin + variable C-terminus | Antlers | T-cell regulation |
| Pc-CATH1 | Burmese python | Truncation-resistant core | Myeloid cells | Broad-spectrum antimicrobial |
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